Cas no 1494705-36-0 (2-amino-5-(ethanesulfonyl)pentanoic acid)

• Product Name: 2-amino-5-(ethanesulfonyl)pentanoic acid
• CAS No: 1494705-36-0
• MF: C₇H₁₅NO₄S
• MW: 209.263301134109
• CID: 6078633
• PubChem ID: 65093500
• Update Time: 2025-05-21

2-amino-5-(ethanesulfonyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(ethanesulfonyl)pentanoic acid
• 1494705-36-0
• AKOS014426365
• EN300-1300571

• Inchi： 1S/C7H15NO4S/c1-2-13(11,12)5-3-4-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)
• InChI Key： KQSCWDOEYOUHQH-UHFFFAOYSA-N
• SMILES： S(CC)(CCCC(C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 209.07217913g/mol
• Monoisotopic Mass: 209.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 106Ų

Additional information on 2-amino-5-(ethanesulfonyl)pentanoic acid

Exploring the Properties and Applications of 2-amino-5-(ethanesulfonyl)pentanoic acid (CAS No. 1494705-36-0)

2-amino-5-(ethanesulfonyl)pentanoic acid (CAS No. 1494705-36-0) is a specialized organic compound that has garnered significant interest in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique sulfonyl and amino functional groups, plays a crucial role in the synthesis of bioactive molecules. Researchers and pharmaceutical developers are increasingly focusing on sulfonamide derivatives like this one due to their potential in drug discovery and therapeutic applications.

The molecular structure of 2-amino-5-(ethanesulfonyl)pentanoic acid includes an amino group and an ethanesulfonyl moiety, which contribute to its reactivity and versatility in chemical synthesis. These functional groups make it a valuable intermediate in the production of peptide mimetics and enzyme inhibitors, which are critical in developing treatments for various diseases. The compound’s CAS number, 1494705-36-0, is often searched in scientific databases, highlighting its importance in academic and industrial research.

One of the key applications of 2-amino-5-(ethanesulfonyl)pentanoic acid is in the field of protease inhibition. Proteases are enzymes that break down proteins and are involved in numerous physiological and pathological processes. Inhibitors targeting these enzymes are essential in treating conditions such as viral infections, cancer, and inflammatory diseases. The sulfonyl group in this compound enhances its binding affinity to protease active sites, making it a promising candidate for drug development.

In recent years, the demand for sulfonamide-based compounds has surged due to their broad-spectrum biological activities. 2-amino-5-(ethanesulfonyl)pentanoic acid is no exception, as it is frequently utilized in the synthesis of small molecule therapeutics. Its compatibility with modern synthetic techniques, such as solid-phase peptide synthesis (SPPS) and click chemistry, further underscores its utility in pharmaceutical research.

Another area where 2-amino-5-(ethanesulfonyl)pentanoic acid shows promise is in the development of bioconjugates. These hybrid molecules, which combine biomolecules with synthetic compounds, are widely used in targeted drug delivery and diagnostic imaging. The compound’s amino acid backbone allows for seamless integration into peptide-based bioconjugates, enhancing their stability and functionality.

The synthesis and characterization of 2-amino-5-(ethanesulfonyl)pentanoic acid involve advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound’s purity and consistency, which are critical for its application in high-stakes research and development. Scientists often search for CAS 1494705-36-0 to access detailed spectral data and synthetic protocols.

From a commercial perspective, 2-amino-5-(ethanesulfonyl)pentanoic acid is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology industries. Its market value is driven by the growing emphasis on precision medicine and personalized therapeutics, where tailored drug molecules are designed to meet individual patient needs. The compound’s role in these cutting-edge applications makes it a sought-after reagent in the global chemical market.

Environmental and safety considerations are also paramount when working with 2-amino-5-(ethanesulfonyl)pentanoic acid. While it is not classified as a hazardous material, proper handling and storage protocols must be followed to ensure workplace safety. Researchers are advised to consult material safety data sheets (MSDS) and adhere to institutional guidelines when using this compound in laboratory settings.

In conclusion, 2-amino-5-(ethanesulfonyl)pentanoic acid (CAS No. 1494705-36-0) is a multifaceted compound with significant potential in drug discovery and biochemical research. Its unique structural features and broad applicability make it a valuable asset for scientists and pharmaceutical developers. As the demand for innovative therapeutic agents continues to rise, compounds like this will remain at the forefront of scientific exploration and industrial innovation.